N-(2,3-dimethylphenyl)-2-(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)acetamide
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Description
N-(2,3-dimethylphenyl)-2-(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)acetamide is a useful research compound. Its molecular formula is C23H26FN5O and its molecular weight is 407.493. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Process : A practical process for synthesizing a closely related compound, N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, involves starting from piperazine and N-chloroacetyl-2,6-xylidine. This method highlights the importance of selecting appropriate starting materials and reaction conditions to obtain the desired product efficiently (Guillaume et al., 2003).
Chemical Characteristics and Derivatives : The synthesis and characterization of benzyl and sulfonyl derivatives of a related compound, N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288), demonstrate the potential for creating a variety of structurally related compounds with diverse biological activities (Khan et al., 2019).
Biological and Pharmacological Applications
Antitumor Activity : Some phthalazine derivatives, structurally similar to N-(2,3-dimethylphenyl)-2-(4-(1-(2-fluorophenyl)-1H-imidazol-2-yl)piperazin-1-yl)acetamide, have been synthesized and evaluated for antiproliferative activity. These compounds showed promising antitumor activities, indicating the potential therapeutic applications of such derivatives in cancer treatment (Xin et al., 2018).
Antimicrobial Activity : The synthesis of 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, which are structurally related, has shown significant antibacterial and antifungal activities. This suggests that modifications of the N-(2,3-dimethylphenyl)acetamide structure could lead to potent antimicrobial agents (Rajkumar et al., 2014).
Properties
IUPAC Name |
N-(2,3-dimethylphenyl)-2-[4-[1-(2-fluorophenyl)imidazol-2-yl]piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26FN5O/c1-17-6-5-8-20(18(17)2)26-22(30)16-27-12-14-28(15-13-27)23-25-10-11-29(23)21-9-4-3-7-19(21)24/h3-11H,12-16H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGGHAPZTJAKLFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CN2CCN(CC2)C3=NC=CN3C4=CC=CC=C4F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.